Cas no 1361581-22-7 (4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl)

• Product Name: 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl
• CAS No: 1361581-22-7
• MF: C₁₃H₇BrCl₃F
• MW: 368.456083536148
• CID: 4999406
• Update Time: 2025-10-19

4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H7BrCl3F/c14-6-7-1-2-8(11(18)5-7)9-3-4-10(15)13(17)12(9)16/h1-5H,6H2
• InChI Key： HUEMVGLFCXKXSH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)F)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl

Introduction to 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl (CAS No. 1361581-22-7)

4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361581-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating both bromomethyl and fluoro substituents along with multiple chlorine atoms, which endows it with distinct chemical properties and potential applications in synthetic chemistry and material science.

The molecular structure of 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl consists of a biphenyl core with substituents strategically placed to enhance reactivity and functionality. The presence of the bromomethyl group at the 4' position provides a reactive site for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Concurrently, the fluoro substituent at the 2' position introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the trichloro substitution on the adjacent carbon atoms enhances lipophilicity and metabolic stability, characteristics that are often sought after in drug candidates.

In recent years, this compound has been explored in various research contexts, particularly in the development of novel pharmaceuticals and advanced materials. Its unique structural features make it a promising candidate for further investigation in medicinal chemistry. For instance, studies have demonstrated its utility as a building block in the synthesis of bioactive molecules with potential therapeutic applications. The combination of halogenated aromatic rings and reactive side chains allows for diverse chemical modifications, enabling researchers to tailor properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl is its role in the development of next-generation agrochemicals. The structural motifs present in this compound are known to exhibit herbicidal and pesticidal activities, making it a valuable asset in crop protection research. Researchers have leveraged its reactivity to design derivatives with enhanced efficacy and environmental compatibility. By modifying the substituent patterns and exploring novel synthetic pathways, scientists aim to develop compounds that offer improved performance while minimizing ecological impact.

The chemical reactivity of 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl is further highlighted by its application in cross-coupling reactions. The bromomethyl group serves as an excellent nucleophile for Suzuki-Miyaura or Heck reactions, facilitating the formation of carbon-carbon bonds with other organic fragments. These reactions are pivotal in constructing complex molecular architectures and have been widely used in both academic and industrial settings. The fluoro and chloro substituents not only influence reaction outcomes but also contribute to the overall stability of intermediates and final products.

Recent advancements in computational chemistry have also shed light on the potential applications of this compound. Molecular modeling studies suggest that modifications to its structure could lead to novel compounds with improved pharmacokinetic profiles. By integrating experimental data with theoretical predictions, researchers can accelerate the discovery process and identify promising candidates for further validation. This interdisciplinary approach underscores the importance of 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl as a versatile tool in modern chemical research.

The synthesis of 4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl presents unique challenges due to its complex structural features. However, recent methodologies have streamlined its preparation through efficient multi-step synthetic routes. These developments have not only improved yield but also reduced costs associated with its production. As demand for high-purity compounds grows in pharmaceutical applications, optimizing synthetic protocols remains a key focus area for researchers working with this material.

In conclusion,4'-(Bromomethyl)-2'-fluoro-2,3,4-trichlorobiphenyl (CAS No. 1361581-22-7) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural attributes make it an invaluable intermediate for synthesizing bioactive molecules with potential applications in medicine and agriculture. As research continues to uncover new possibilities for this compound,its significance is expected to grow further, driving innovation in chemical synthesis and material design.